8-(4-Benzyl-piperazin-1-yl)quinoline

• Molecular Formula: C20H21N3
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 8-(4-benzylpiperazin-1-yl)quinoline
• InChI: InChI=1S/C20H21N3/c1-2-6-17(7-3-1)16-22-12-14-23(15-13-22)19-10-4-8-18-9-5-11-21-20(18)19/h1-11H,12-16H2
• InChI Key: PRICFRDPOFEEDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=CC=CC4=C3N=CC=C4

Description

8-(4-Benzyl-piperazin-1-yl)quinoline is a useful research compound. Its molecular formula is C20H21N3 and its molecular weight is 303.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 8-amino-quinoline (12.91 g, 89 mmol) and bis(2-chloroethyl)-benzylamine (25.95 g, 112 mmol) in n-butanol (65 ml) was allowed to heat at 85° C. for 11 hours. The mixture was poured into 50% sodium hydroxide, extracted with methylene chloride and water. The organic layer was dried over anhydrous magnesium sulfate, and filtered. The solvent was removed under vacuum. Chromatography (methanol-methylene chloride) afforded 12.34 g of product as a solid: mp 116.5-118° C.